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Compound of Interest

Compound Name: T16A(inh)-C01

Cat. No.: B1682863

Application Notes and Protocols: T16A(inh)-C01
(T16Ainh-A01)

For Researchers, Scientists, and Drug Development Professionals

Introduction

T16Ainh-A01 is a potent and selective inhibitor of the Transmembrane member 16A
(TMEM16A) calcium-activated chloride channel (CaCC), also known as Anoctamin 1 (ANO1).
TMEM16A is implicated in a variety of physiological processes, including smooth muscle
contraction, epithelial secretion, and neuronal excitability. Its dysregulation is linked to several
diseases, such as hypertension, asthma, and cancer, making it a significant target for drug
development. These application notes provide detailed protocols for the preparation of
T16Ainh-A01 stock solutions and its application in cell-based assays.

Quantitative Data Summary

The following tables provide key information regarding the properties and handling of T16Ainh-
A01.

Table 1: Physical and Chemical Properties of T16Ainh-A01
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Property

Value

Chemical Name

2-[(5-Ethyl-1,6-dihydro-4-methyl-6-oxo-2-
pyrimidinyl)thio]-N-[4-(4-methoxyphenyl)-2-

thiazolyllacetamide

Molecular Weight 416.52 g/mol
Appearance Off-white powder
Purity >97% (HPLC)
CAS Number 552309-42-9

Table 2: Solubility and Storage of T16Ainh-A01

Parameter Details

Solvent Dimethyl sulfoxide (DMSO)
Solubility in DMSO 100 mg/mL

Storage of Powder 2-8°C

Storage of Stock Solution -20°C

Table 3: Recommended Concentrations for In Vitro Assays
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Working
Assay Type Cell Type . ICso0
Concentration

- A253 salivary gland
TMEM16A Inhibition o 1-10 uM ~1.1 pM[1]
epithelial cells

Cell Proliferation Various cancer cell _ _
) 1-100 uM Varies by cell line

(MTT) lines

Cell Proliferation Neonatal rat cardiac N
] 10 uM Not specified

(CCK-8) fibroblasts

Patch-Clamp HEK293 cells -

) ] 10 uM Not specified
Electrophysiology expressing TMEM16A
] FRT cells expressing
lodide Influx 1-10 uM ~1 uM

TMEM16A

Experimental Protocols

Protocol 1: Preparation of a 10 mM T16Ainh-A01 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of T16Ainh-A01 in DMSO, a
common starting concentration for subsequent dilutions in cell culture experiments.

Materials:

T16Ainh-A01 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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o Calculate the required mass of T16Ainh-A01:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 416.52 g/mol x 1000 mg/g = 4.1652 mg

e Weigh T16Ainh-A01:

o Carefully weigh out approximately 4.17 mg of T16Ainh-A01 powder and place it in a sterile

microcentrifuge tube.
e Add DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the T16Ainh-A01
powder.

» Dissolve the compound:

o Vortex the tube thoroughly until the powder is completely dissolved. The solution should
be clear and colorless.[2]

 Aliquot and store:

o Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20 puL) in sterile
microcentrifuge tubes.

o Store the aliquots at -20°C for long-term storage.[3] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Concentrations for
Cell Culture

This protocol details the dilution of the 10 mM T16Ainh-A01 stock solution to a final working
concentration of 10 uM in cell culture medium.

Materials:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/pdf/T16Ainh_A01_A_Technical_Guide_to_a_Potent_TMEM16A_Inhibitor.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4543620/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

10 mM T16Ainh-A01 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes or conical tubes

Calibrated pipettes
Procedure:
o Determine the required volume of stock solution:

o To prepare 1 mL of a 10 uM working solution from a 10 mM stock, a 1:1000 dilution is
required.

o Volume of stock solution = (Final Concentration x Final Volume) / Stock Concentration

o Volume of stock solution = (10 uM x 1 mL) / 10,000 uM = 0.001 mL =1 pL

Prepare the working solution:
o In a sterile tube, add 999 uL of pre-warmed complete cell culture medium.

o Add 1 pL of the 10 mM T16Ainh-A01 stock solution to the medium.

Mix thoroughly:
o Gently mix the solution by pipetting up and down or by inverting the tube several times.

Vehicle Control:

o Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium
as was used for the T16Ainh-A01 working solution (e.g., 1 pL of DMSO in 999 pL of
medium for a 0.1% DMSO concentration).[4]

Application to cells:

o Remove the existing medium from the cells and replace it with the medium containing the
desired concentration of T16Ainh-A01 or the vehicle control.
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Mandatory Visualizations
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Caption: Workflow for T1L6Ainh-A01 stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [preparing T16A(inh)-C01 stock solution and working
concentration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682863#preparing-t16a-inh-c01-stock-solution-and-
working-concentration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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